Cas no 125458-59-5 (Vaalens 5)

Vaalens 5 Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-,(3R,5S,5aS,6S,9S,9aS,10R)-10-(acetyloxy)octahydro-9-hydroxy-6-[(hydroxyacetyl)oxy]-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-5-ylester, (2E)- (9CI)
• 2-Propenoic acid,3-phenyl-,(3R,5S,5aS,6S,9S,9aS,10R)-10-(acetyloxy)octahydro-9-hydroxy-6-[(hydroxyacetyl)oxy]-2,2,5a,9-tetram
• 2H-3,9a-Methano-1-benzoxepin, 2-propenoicacid deriv.
• 2-Propenoicacid, 3-phenyl-,10-(acetyloxy)octahydro-9-hydroxy-6-[(hydroxyacetyl)oxy]-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-5-ylester, [3R-[3a,5b(E),5aa,6a,9b,9aa,10R*]]-
• Vaalens 5
• 2-Propenoic acid, 3-phenyl-, (3R,5S,5aS,6S,9S,9aS,10R)-10-(acetyloxy)octahydro-9-hydroxy-6-[(hydroxyacetyl)oxy]-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-5-yl ester, (2E)- (9CI)
• [3R-[3alpha,5beta(E),5aalpha,6alpha,9beta,9aalpha,10R*]]-10-(Acetyloxy)octahydro-9-hydroxy-6-[(hydroxyacetyl)oxy]-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-5-yl ester 3-phenyl-2-propenoic acid
• +Expand

• InChIKey： ZBLCWCJBUVYIBX-JAZYBIMQSA-N
• Inchi： 1S/C28H36O9/c1-17(30)34-24-19-15-21(36-22(31)12-11-18-9-7-6-8-10-18)27(5)20(35-23(32)16-29)13-14-26(4,33)28(24,27)37-25(19,2)3/h6-12,19-21,24,29,33H,13-16H2,1-5H3/b12-11+/t19-,20+,21+,24-,26+,27+,28+/m1/s1
• SMILES： C(O[C@@H]1[C@]2(C)[C@@H](OC(CO)=O)CC[C@@](O)(C)[C@]32[C@H](OC(C)=O)[C@@]([H])(C1)C(C)(C)O3)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• XLogP3: 3.11

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Lydenburgia cassinoides